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Compound of Interest

Compound Name: Methyl 2-(hydroxymethyl)acrylate

Cat. No.: B095389

An In-Depth Technical Guide to CAS Number 15484-46-5: Methyl 2-(hydroxymethyl)acrylate
(MHA)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of Methyl 2-(hydroxymethyl)acrylate (MHA), CAS number 15484-
46-5. The information is tailored for researchers and professionals in drug development and
materials science, with a focus on data presentation, experimental methodologies, and the
underlying chemical and biological pathways.

Chemical and Physical Properties

Methyl 2-(hydroxymethyl)acrylate is a functional monomer possessing both a reactive
acrylate group and a primary hydroxyl group. This bifunctionality makes it a valuable building
block in polymer synthesis for a variety of applications.

Table 1: General and Physical Properties of Methyl 2-(hydroxymethyl)acrylate
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Property Value References
CAS Number 15484-46-5 [1]12]

IUPAC Name rznjr:]c))/;i-(hydroxymethyl)prop- 3]

Molecular Formula CsHsOs3 [11[2]
Molecular Weight 116.12 g/mol [1112]
Appearance Colorless liquid [3]

Density 1.129 g/cm3 at 25 °C [2][4]

Boiling Point 71-72 °C at 2 Torr [3]

Flash Point 90 °C [3]
Refractive Index n20/D 1.456 [4]

Soluble in organic solvents

such as ethanol, acetone, and

Solubility _ o [3]
dichloromethane.[3] Limited
data on water solubility.
2-8°C, often stabilized with
inhibitors like MEHQ
Storage (hydroquinone monomethyl [2][4]

ether) to prevent

polymerization.[2][4]

Table 2: Computed Chemical Properties of Methyl 2-(hydroxymethyl)acrylate
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Property Value Reference
Topological Polar Surface Area
46.53 Az [1]

(TPSA)
LogP (octanol-water partition

o -0.29 [1]
coefficient)
Hydrogen Bond Donors 1 [1]
Hydrogen Bond Acceptors 3 [1]
Rotatable Bonds 2 [1]

Synthesis and Reactivity

MHA is a reactive monomer that can undergo a variety of chemical transformations, primarily
through its acrylate and hydroxyl functionalities.

Synthesis via the Baylis-Hillman Reaction

A common laboratory-scale synthesis of MHA involves the Baylis-Hillman reaction between
methyl acrylate and formaldehyde, typically catalyzed by a tertiary amine such as 1,4-
diazabicyclo[2.2.2]octane (DABCO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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